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Compound of Interest

Compound Name: 6-Methoxy-2-naphthonitrile

Cat. No.: B181084

A Technical Guide to the Safe Handling of 2-
Cyano-6-methoxynaphthalene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and hazard
information for 2-Cyano-6-methoxynaphthalene. Due to the limited availability of a specific
Safety Data Sheet (SDS) for this compound, this guide synthesizes information from closely
related naphthalene derivatives, general knowledge of aromatic nitriles, and available
experimental protocols. This guide is intended to equip laboratory personnel with the necessary
knowledge to mitigate risks and implement safe handling practices.

Chemical and Physical Properties

2-Cyano-6-methoxynaphthalene is a substituted naphthalene compound. Its physical and
chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 67886-70-8 [11[2]

Molecular Formula C12H9NO

Molecular Weight 183.21 g/mol

Melting Point 106-107 °C [1]

Boiling Point 205-208 °C at 14 mm Hg [1]

Appearance Likely a solid at room inferred
temperature

Hazard Identification and Toxicity Profile

A specific toxicity profile for 2-Cyano-6-methoxynaphthalene is not readily available. However,
based on its chemical structure—an aromatic nitrile—and data from related compounds, a
gualitative hazard assessment can be made.

General Hazards of Aromatic Nitriles:

» Organic nitriles can be toxic and may release cyanide in the body. The toxicity of nitriles can
vary significantly based on their chemical structure.[3][4][5][6]

o Exposure routes include inhalation, ingestion, and skin absorption.[5]

o Symptoms of nitrile poisoning can be similar to cyanide poisoning and may include
neurological, hepatic, cardiovascular, and gastrointestinal disorders.[4]

Inferred Hazards based on Related Naphthalene Derivatives:

« 2-Methoxynaphthalene, a related compound, is considered a hazardous substance.[7] It can
be harmful if ingested and is very toxic to aquatic life.[7]

o 2-Acetyl-6-methoxynaphthalene may cause eye, skin, and respiratory tract irritation.[8]

Based on this information, 2-Cyano-6-methoxynaphthalene should be handled as a hazardous
substance with potential for irritation and toxicity.
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Handling and Storage

Prudent laboratory practices should be employed when handling 2-Cyano-6-

methoxynaphthalene.
Aspect Recommendation
o Use in a well-ventilated area, preferably in a
Ventilation

chemical fume hood.[7][8]

) ) - Safety glasses or goggles.- Chemical-resistant
Personal Protective Equipment (PPE)
gloves.- Laboratory coat.

- Avoid contact with skin, eyes, and clothing.-
Hygiene Wash hands thoroughly after handling.- Do not

eat, drink, or smoke in the laboratory.[7]

- Store in a tightly closed container.- Keep in a

cool, dry, and well-ventilated area.- Store away
Storage ) ) )

from incompatible materials such as strong

oxidizing agents.[8]

First Aid and Emergency Procedures

In case of exposure, immediate action is critical.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. Seek medical

attention.[8]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing. Seek medical attention if irritation

persists.[8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[8]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and give
them 2-4 cupfuls of water or milk. Seek

immediate medical attention.[8]

Fire Fighting Measures:

» Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[9]

e Hazardous Combustion Products: May produce toxic fumes of carbon monoxide, carbon

dioxide, and nitrogen oxides when heated to decomposition.

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[9]

Experimental Protocols

The following is a reported synthesis method for 2-Cyano-6-methoxynaphthalene.

Synthesis of 2-Cyano-6-methoxynaphthalene:[10]

e Reactants: 2-bromo-6-methoxynaphthalene, copper(l) cyanide, and N-methyl-2-pyrrolidone.
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e Procedure:

o A mixture of 2-bromo-6-methoxynaphthalene (2.00 g), copper(l) cyanide (1.80 g), and N-
methyl-2-pyrrolidone (35 mL) is stirred and refluxed at 202 °C for 40 minutes.[10]

o After cooling to room temperature, CHCIs (100 mL) and H20 (100 mL) are added.[10]
o The organic layer is separated, dried, and the solvent is evaporated.[10]
o N-methyl-2-pyrrolidone is removed by distillation under reduced pressure.[10]

o The residue is purified by column chromatography on silica gel (eluent: hexane:toluene =
1:2) to yield 2-cyano-6-methoxynaphthalene.[10]

Visualizations
Experimental Workflow for Synthesis
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Reaction Setup

Mix 2-bromo-6-methoxynaphthalene,

copper(l) cyanide, and NMP Assess Chemical Hazards
(Review SDS/Literature)
Reaction i
Stir and reflux at 202°C for 40 min Don Appropriate PPE
(Gloves, Goggles, Lab Coat)
Workup i
[Work in a Fume Hoodj
Cool to room temperature

i (Weigh/Transfer ChemicaD

Add CHCI3 and H20 l

i Gerform Reaction/Procedure]

Separate organic layer

i Clean Work Area

Dry and evaporate solvent

[Dispose of Waste Properla

Remove PPE
Wash Hands

Purification

Distill NMP under reduced pressure

i

Purify by column chromatography

;
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety, handling, and hazard information for 2-Cyano-6-
methoxynaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181084+#safety-handling-and-hazard-information-for-
2-cyano-6-methoxynaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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